2,2-Dimethylbutanenitrile
Overview
Description
2,2-Dimethylbutanenitrile , also known as neopentyl cyanide , is an organic compound with the chemical formula C₆H₁₁N . It consists of a nitrile group (–CN) attached to a neopentyl (2,2-dimethylpropane) backbone. This compound is colorless and has a faint, sweet odor. Neopentyl cyanide is primarily used as an intermediate in organic synthesis and as a building block for more complex molecules .
Synthesis Analysis
The synthesis of neopentyl cyanide involves the reaction of neopentyl bromide (2,2-dimethylbromopropane) with sodium cyanide (NaCN) in an aprotic solvent such as dimethyl sulfoxide (DMSO). The reaction proceeds via nucleophilic substitution, resulting in the formation of neopentyl cyanide .
Molecular Structure Analysis
The molecular structure of neopentyl cyanide consists of a branched carbon chain with a nitrile group attached to one of the carbon atoms. The neopentyl group provides steric hindrance due to its bulky nature, affecting the reactivity of the compound .
Chemical Reactions Analysis
- Substitution Reactions : Neopentyl cyanide can participate in nucleophilic substitution reactions, where the nitrile group is replaced by other functional groups .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Reaction in Organic Chemistry
2,2-Dimethylbutanenitrile has been explored in various syntheses and reactions in organic chemistry. For instance, it was involved in the direct cyclization to yield 1-amino-2,2-dimethylcyclopropane-1-carbonitrile and related compounds, which have potential applications in further chemical syntheses (Aelterman et al., 1999). Similarly, the compound played a role in the synthesis of new π-conjugated α-cyanostilbene derivatives used as colorimetric sensors for volatile acids and organic amine gases, indicating its utility in sensor development (Cao et al., 2020).
Pharmacokinetic Evaluation
In pharmacology, this compound (or derivatives) has been used in studies for pharmacokinetic evaluation. For example, an assay involving this compound was developed to quantify its presence in rat plasma, facilitating the study of its behavior in biological systems (Parise et al., 2008).
Impact on Cytochrome P450 Isoforms
This compound has also been studied for its effects on cytochrome P450 isoforms and other enzymes in human hepatocytes. Such studies are crucial for understanding the metabolic processing of various compounds in the human body (Easterbrook et al., 2001).
Neuroprotective Effects in Neuroinflammation
The derivative dimethylfumarate, related to this compound, has been researched for its neuroprotective effects in conditions like multiple sclerosis. This shows the potential of derivatives of this compound in therapeutic applications (Linker et al., 2011).
Environmental Applications
Environmental applications of this compound include its use as a probe molecule in studies of metal catalysts. This application demonstrates its utility in understanding and improving catalytic processes (Burch & Paâl, 1994).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a relatively simple organic molecule, and its interactions with biological systems are likely to be complex and multifaceted .
Mode of Action
As a nitrile compound, it may undergo various reactions in biological systems, including hydrolysis and reduction .
Pharmacokinetics
Its metabolism and excretion would depend on various factors, including its chemical structure and the specific enzymes present in the body .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2,2-Dimethylbutanenitrile. These factors may include temperature, pH, and the presence of other chemicals .
properties
IUPAC Name |
2,2-dimethylbutanenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N/c1-4-6(2,3)5-7/h4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSEGNECCBMDWRB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801318822 |
Source
|
| Record name | 2,2-Dimethylbutanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801318822 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
97.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
20654-46-0 |
Source
|
| Record name | 2,2-Dimethylbutanenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20654-46-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,2-Dimethylbutanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801318822 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2-dimethylbutanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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